5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide
Overview
Description
5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. This compound is a member of the quinoline family and is structurally similar to other quinoline-based compounds that have been used in the development of drugs for various diseases.
Mechanism Of Action
The exact mechanism of action of 5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide is not yet fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells and the inflammatory response.
Biochemical and Physiological Effects:
5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide has been shown to have several biochemical and physiological effects. It has been found to inhibit the growth and proliferation of cancer cells, reduce inflammation, and modulate the immune response.
Advantages And Limitations For Lab Experiments
One advantage of using 5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide in lab experiments is its potential therapeutic properties. It may be useful in the development of new drugs for the treatment of cancer and inflammatory diseases. However, one limitation of using this compound in lab experiments is its toxicity. It can be toxic to cells at high concentrations, which may limit its use in certain experiments.
Future Directions
There are several future directions for the research on 5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide. One direction is to further investigate its anti-tumor properties and its potential use in cancer therapy. Another direction is to explore its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases. Additionally, further studies are needed to determine the optimal dosage and toxicity levels of this compound for use in lab experiments.
Synthesis Methods
The synthesis of 5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide involves several steps. The first step is the reaction of 5-chloro-8-hydroxyquinoline with cyanomethyl chloride to form 5-chloro-8-(cyanomethyl)quinoline. This intermediate is then reacted with N-methylformamide to yield 5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide.
Scientific Research Applications
The potential therapeutic properties of 5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide have been the focus of several scientific studies. One study found that this compound has anti-tumor properties and may be useful in the treatment of certain types of cancer. Another study found that it has anti-inflammatory properties and may be useful in the treatment of inflammatory diseases.
properties
IUPAC Name |
5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10ClN3O/c1-17(8-6-15)13(18)10-4-5-11(14)9-3-2-7-16-12(9)10/h2-5,7H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSGVJVAGRAXTHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC#N)C(=O)C1=C2C(=C(C=C1)Cl)C=CC=N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10ClN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.69 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-(cyanomethyl)-N-methylquinoline-8-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(Z)-2-((6-bromo-4H-benzo[d][1,3]dioxin-8-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl acetate](/img/structure/B2895873.png)
![7-(3-fluorophenyl)-3-((2-(4-(4-fluorophenyl)piperazin-1-yl)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one](/img/structure/B2895876.png)
![4-Pyrrolidin-1-yl-6-[4-[4-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]pyrimidine](/img/structure/B2895880.png)
![1-methyl-4-oxo-N-(pyridin-3-yl)-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide](/img/structure/B2895890.png)
![(Z)-methyl 2-(4-fluoro-2-((isoxazole-5-carbonyl)imino)benzo[d]thiazol-3(2H)-yl)acetate](/img/structure/B2895893.png)
